Cas no 72313-37-2 (ethyl 4-(3-formylpropyl)benzoate)
72313-37-2 structure
Product Name:ethyl 4-(3-formylpropyl)benzoate
CAS No:72313-37-2
MF:C13H16O3
MW:220.264344215393
CID:3035669
PubChem ID:12897183
Update Time:2025-04-21
ethyl 4-(3-formylpropyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(3-formylpropyl)benzoate
- 4-[4-(ethoxycarbonyl)phenyl]butanal;ethyl 4-(4-oxobutyl)benzoate;
- Benzoicacid,4-(4-oxobutyl)-,ethylester
- 4-(4-Oxobutyl)benzoic acid ethyl ester
- Ethyl 4-(4-oxobutyl)benzoate
- DB-205096
- WIUWXKUFRLNZSR-UHFFFAOYSA-N
- Benzoic acid, 4-(4-oxobutyl)-, ethyl ester
- SCHEMBL6420555
- 72313-37-2
-
- Inchi: 1S/C13H16O3/c1-2-16-13(15)12-8-6-11(7-9-12)5-3-4-10-14/h6-10H,2-5H2,1H3
- InChI Key: WIUWXKUFRLNZSR-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1)CCCC=O)=O
Computed Properties
- Exact Mass: 220.11000
- Monoisotopic Mass: 220.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 2.38490
ethyl 4-(3-formylpropyl)benzoate Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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